Methyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate, trifluoroacetic acid

Specification

• Molecular Formula: C10H14F3NO5
• Molecular Weight: 285.22 g/mol
• IUPAC Name: methyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate;2,2,2-trifluoroacetic acid
• Standard InChI: InChI=1S/C8H13NO3.C2HF3O2/c1-7-3-8(9,4-7)5(12-7)6(10)11-2;3-2(4,5)1(6)7/h5H,3-4,9H2,1-2H3;(H,6,7)
• Standard InChI Key: XKFYQAWWBVKHRC-UHFFFAOYSA-N
• Canonical SMILES: CC12CC(C1)(C(O2)C(=O)OC)N.C(=O)(C(F)(F)F)O

Introduction

Methyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate, trifluoroacetic acid, is a complex organic compound that combines a bicyclic oxabicyclohexane structure with an amino group and a carboxylate ester. The presence of trifluoroacetic acid suggests it is often used in its salt form, which can affect its solubility and stability. This compound is of interest in organic synthesis due to its unique structure, which can be modified for various applications.

Synthesis and Preparation

The synthesis of methyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate typically involves multi-step organic synthesis methods. These may include the formation of the bicyclic ring system through Diels-Alder reactions or similar cyclization methods, followed by introduction of the amino and ester functionalities. The trifluoroacetic acid salt form is likely prepared by reacting the base compound with trifluoroacetic acid to enhance its solubility and stability.

Biological Activity and Applications

While specific biological activity data for methyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate, trifluoroacetic acid, is not available, compounds with similar structures are often explored for their potential in medicinal chemistry. The presence of an amino group and a carboxylate ester suggests potential applications in drug design, particularly in areas requiring specific molecular recognition or interaction with biological targets.

Safety and Handling

Handling of this compound should follow standard safety protocols for organic chemicals, including the use of protective equipment and ventilation. The presence of trifluoroacetic acid, a strong organic acid, necessitates caution to avoid skin contact and inhalation of vapors.

Data Table: General Information on Related Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number
Methyl 4-amino-2-oxabicyclo[2.1.1]hexane-1-carboxylate	C7H11NO3	157.17	2306264-27-5
Methyl 4-amino-1-methyl-2-oxabicyclo[2.1.1]hexane-3-carboxylate	Not specified	Not specified	2751610-21-4